Cas no 2168840-33-1 (9,9-dimethyl-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane)

• Product Name: 9,9-dimethyl-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane
• CAS No: 2168840-33-1
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 6463300
• PubChem ID: 165839795
• Update Time: 2025-10-28

9,9-dimethyl-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane Chemical and Physical Properties

Names and Identifiers

• 9,9-dimethyl-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane
• 2168840-33-1
• 9,9-dimethyl-5-oxa-12-azadispiro[2.2.5^{6}.2^{3}]tridecane
• EN300-1278837

• Inchi： 1S/C13H23NO/c1-11(2)3-7-13(8-4-11)14-9-12(5-6-12)10-15-13/h14H,3-10H2,1-2H3
• InChI Key： MCDMQRVSXSFOJF-UHFFFAOYSA-N
• SMILES： O1CC2(CNC31CCC(C)(C)CC3)CC2

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 9,9-dimethyl-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane

Comprehensive Overview of 9,9-dimethyl-5-oxa-12-azadispiro[2.2.5⁶.2³]tridecane (CAS No. 2168840-33-1): Structure, Applications, and Research Insights

The compound 9,9-dimethyl-5-oxa-12-azadispiro[2.2.5⁶.2³]tridecane (CAS No. 2168840-33-1) represents a unique spirocyclic structure with significant potential in pharmaceutical and material science research. Its intricate molecular architecture, featuring a dispiro framework and heteroatom integration (oxygen and nitrogen), has garnered attention for its versatility in drug design and functional material development. Researchers are increasingly exploring its role as a scaffold for bioactive molecules, particularly in targeting neurological and metabolic pathways.

In recent years, the demand for novel spirocyclic compounds like 9,9-dimethyl-5-oxa-12-azadispiro[2.2.5⁶.2³]tridecane has surged due to their enhanced stereochemical stability and three-dimensional diversity. These properties make them ideal candidates for addressing challenges in high-throughput screening and fragment-based drug discovery. The compound's CAS No. 2168840-33-1 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and catalysis.

One of the most discussed applications of this compound lies in its potential as a building block for peptidomimetics. Its rigid spiro core mimics peptide secondary structures, enabling the design of metabolically stable therapeutics. This aligns with current trends in AI-driven drug discovery, where researchers leverage computational tools to predict the bioactivity of such complex frameworks. Keywords like "spirocyclic drug candidates 2024" and "nitrogen-oxygen heterocycles in medicine" highlight user interest in this niche.

From a synthetic chemistry perspective, the 9,9-dimethyl-5-oxa-12-azadispiro system presents fascinating challenges. Its preparation often involves multicomponent reactions or ring-closing strategies, topics frequently queried in chemical forums. The presence of both oxygen (5-oxa) and nitrogen (12-aza) atoms allows for diverse post-functionalization, making it valuable for library synthesis in combinatorial chemistry. Recent patent analyses reveal its inclusion in next-generation kinase inhibitors.

Environmental and green chemistry considerations have also shaped research around this compound. Scientists are investigating solvent-free synthesis routes for CAS 2168840-33-1 to align with sustainable pharmaceutical manufacturing principles. This responds to trending searches like "eco-friendly heterocycle synthesis" and "biodegradable spiro compounds." The compound's low molecular weight and balanced lipophilicity further support its appeal in fragment-based drug design.

In material science, the dispiro[2.2.5⁶.2³]tridecane core demonstrates unique conformational locking properties valuable for organic electronics. Its incorporation into OLED materials or liquid crystal displays has been theorized, coinciding with industry demands for high-performance organic semiconductors. The 9,9-dimethyl substituents likely enhance thermal stability—a critical factor for device longevity.

Analytical characterization of 9,9-dimethyl-5-oxa-12-azadispiro[2.2.5⁶.2³]tridecane typically involves advanced techniques like 2D NMR and high-resolution mass spectrometry, addressing common researcher queries about spirocompound spectral interpretation. The compound's CAS registry number 2168840-33-1 serves as a crucial identifier in chemical databases and supplier catalogs, streamlining procurement for academic and industrial labs.

Future directions for this compound may explore its chiral derivatives for asymmetric catalysis or enantioselective synthesis. The azadispiro motif's potential in proteolysis-targeting chimeras (PROTACs) is another emerging area, responding to the pharmaceutical industry's focus on targeted protein degradation. Such applications position CAS 2168840-33-1 as a compound of enduring scientific and commercial interest.